7,12,25-Trihydroxycholestan-3-yl hexopyranosiduronic acid
Overview
Description
Cholestane-3,7,12,25-tetrol-3-glucuronide is a steroid saponin.
properties
CAS RN |
77172-80-6 |
|---|---|
Product Name |
7,12,25-Trihydroxycholestan-3-yl hexopyranosiduronic acid |
Molecular Formula |
C33H56O10 |
Molecular Weight |
612.8 g/mol |
IUPAC Name |
(2S,3S,4R,5R,6R)-6-[[(7S,10S,12R,13R,17R)-7,12-dihydroxy-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C33H56O10/c1-16(7-6-11-31(2,3)41)19-8-9-20-24-21(15-23(35)33(19,20)5)32(4)12-10-18(13-17(32)14-22(24)34)42-30-27(38)25(36)26(37)28(43-30)29(39)40/h16-28,30,34-38,41H,6-15H2,1-5H3,(H,39,40)/t16-,17?,18?,19-,20?,21?,22+,23-,24?,25-,26+,27-,28+,30-,32+,33-/m1/s1 |
InChI Key |
FHOADKVSESICIH-PTKXJPCFSA-N |
Isomeric SMILES |
C[C@H](CCCC(C)(C)O)[C@H]1CCC2[C@@]1([C@@H](CC3C2[C@H](CC4[C@@]3(CCC(C4)O[C@H]5[C@@H]([C@@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)C)O)O)C |
SMILES |
CC(CCCC(C)(C)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)O)O)C |
Canonical SMILES |
CC(CCCC(C)(C)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)O)O)C |
synonyms |
5 beta-cholestane 3 alpha,7 alpha,12 alpha,25-tetrol-3 alpha-glucuronide 5-CTGU cholestane-3,7,12,25-tetrol-3-glucuronide |
Origin of Product |
United States |
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